Cas no 22191-54-4 (2,3-Bis(methoxycarbonyl)terephthalic acid)

• Product Name: 2,3-Bis(methoxycarbonyl)terephthalic acid
• CAS No: 22191-54-4
• MF: C₁₂H₁₀O₈
• MW: 282.203004360199
• CID: 2657339
• Update Time: 2023-08-06

2,3-Bis(methoxycarbonyl)terephthalic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Benzenetetracarboxylic acid 2,3-dimethyl ester
• 2,3-Bis(methoxycarbonyl)terephthalic acid

• Inchi： 1S/C12H10O8/c1-19-11(17)7-5(9(13)14)3-4-6(10(15)16)8(7)12(18)20-2/h3-4H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： BXKLIYJNKTZBNS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)O)=CC=C(C(=O)O)C=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Topological Polar Surface Area: 127